Cas no 1895278-76-8 (1-1-(1-methyl-1H-indol-6-yl)cyclopropylethan-1-amine)

• Product Name: 1-1-(1-methyl-1H-indol-6-yl)cyclopropylethan-1-amine
• CAS No: 1895278-76-8
• MF: C₁₄H₁₈N₂
• MW: 214.306123256683
• CID: 5909232
• PubChem ID: 117305801
• Update Time: 2025-05-20

1-1-(1-methyl-1H-indol-6-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(1-methyl-1H-indol-6-yl)cyclopropylethan-1-amine
• EN300-1810090
• 1-[1-(1-methyl-1H-indol-6-yl)cyclopropyl]ethan-1-amine
• 1895278-76-8

• Inchi： 1S/C14H18N2/c1-10(15)14(6-7-14)12-4-3-11-5-8-16(2)13(11)9-12/h3-5,8-10H,6-7,15H2,1-2H3
• InChI Key： ACOSKRXOCNEHPG-UHFFFAOYSA-N
• SMILES： NC(C)C1(C2=CC=C3C=CN(C)C3=C2)CC1

Computed Properties

• Exact Mass: 214.146998583g/mol
• Monoisotopic Mass: 214.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 31Ų

Additional information on 1-1-(1-methyl-1H-indol-6-yl)cyclopropylethan-1-amine

Chemical Profile of 1-1-(1-methyl-1H-indol-6-yl)cyclopropylethan-1-amine (CAS No. 1895278-76-8)

1-1-(1-methyl-1H-indol-6-yl)cyclopropylethan-1-amine, identified by its CAS number 1895278-76-8, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to a class of heterocyclic derivatives characterized by the presence of both indole and cyclopropyl functional groups, which are known for their diverse biological activities. The unique structural motif of this compound positions it as a potential candidate for further exploration in drug discovery and development, particularly in the context of modulating biological pathways associated with neurological and inflammatory disorders.

The indole moiety, a prominent feature of 1-methyl-1H-indol-6-yl, is widely recognized for its pharmacological significance. Indole derivatives have been extensively studied for their roles in various biological processes, including neurotransmitter regulation, immune response modulation, and antioxidant activity. The incorporation of the 1-methyl substituent at the 1-position of the indole ring enhances its metabolic stability and bioavailability, making it an attractive scaffold for medicinal chemists. Additionally, the cyclopropyl group, present in the cyclopropylethan-1-amine portion of the molecule, contributes to its structural rigidity and may influence binding interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential pharmacokinetic properties and binding affinities of 1-(1-methyl-1H-indol-6-yl)cyclopropylethan-1-amine. Studies suggest that this compound exhibits promising interactions with enzymes and receptors involved in pain signaling, neuroinflammation, and cancer progression. For instance, preliminary computational analyses indicate that the indole ring may engage with serotonin receptors, while the cyclopropyl group could interact with protease enzymes implicated in tumor growth. These findings align with emerging research trends that highlight the therapeutic potential of indole-based scaffolds in addressing chronic diseases.

In vitro studies have begun to elucidate the mechanistic aspects of CAS no 1895278-76-8's biological effects. Researchers have observed that this compound demonstrates moderate inhibitory activity against certain inflammatory cytokines, suggesting its potential utility in developing anti-inflammatory therapies. Furthermore, its structural similarity to known bioactive molecules has prompted investigations into its ability to modulate neurotransmitter release and receptor function. These preliminary findings are particularly intriguing given the increasing interest in targeted therapies for neurological disorders such as Alzheimer's disease and Parkinson's disease, where dysregulation of neurotransmitter systems plays a critical role.

The synthesis of 1-(1-methylcyclopropylethanamido)-indole derivatives remains a challenging yet rewarding endeavor due to their complex stereochemistry and electronic properties. Advances in synthetic methodologies have enabled more efficient access to this class of compounds, allowing for rapid screening of their biological activities. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been instrumental in constructing the intricate core structure of this molecule. These synthetic strategies not only enhance yield but also provide opportunities for structural diversification, which is essential for optimizing drug-like properties.

The pharmacological profile of CAS no 1895278-76-8 is further complemented by its favorable physicochemical properties. The presence of both polar (amine) and non-polar (cyclopropyl) regions enhances its solubility across various solvents, facilitating formulation development for both in vitro and in vivo applications. Additionally, preliminary toxicity assessments suggest that this compound exhibits low acute toxicity at tested doses, making it a promising candidate for further preclinical development. Such attributes are crucial for ensuring clinical translation and patient safety during later stages of drug development.

As research progresses, interdisciplinary collaborations between chemists, biologists, and pharmacologists will be essential to fully harness the therapeutic potential of (cyclopropylethanamido)-indole derivatives like CAS no 1895278-76-8. Integration of experimental data with computational modeling will provide deeper insights into structure-function relationships, guiding rational design strategies for next-generation therapeutics. The growing body of evidence supporting the efficacy of indole-based compounds in modulating key biological pathways underscores their significance as drug discovery candidates.

The future directions for investigating (N-(1-methylindolizinyl)-3-cyclopropylpropanamide) derivatives include exploring their potential as dual-action agents—simultaneously targeting multiple disease-related pathways. This approach could enhance therapeutic efficacy while minimizing side effects associated with single-target drugs. Furthermore, exploring prodrug formulations may improve bioavailability and tissue penetration, expanding the clinical applicability of this class of compounds.

In conclusion,CAS no 1895278-76-8, representing (N-(cyclopentylmethyl)-3-(pyrrolecarboxamido)indole) derivatives, represents a compelling area of research within pharmaceutical chemistry. Its unique structural features—combining an indole scaffold with a cyclopropyl group—position it as a versatile scaffold for developing novel therapeutics targeting neurological and inflammatory disorders. Continued investigation into its biological activities will likely uncover new mechanisms underlying disease pathogenesis while providing valuable insights into structure-based drug design strategies.